Cas no 2137601-61-5 (1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea)

• Product Name: 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea
• CAS No: 2137601-61-5
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• CID: 6120684
• PubChem ID: 165450769
• Update Time: 2025-10-29

1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 2137601-61-5
• 1-[4-(aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea
• EN300-712454
• 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea

• Inchi： 1S/C12H25N3O2/c1-10(2)8-14-11(16)15(3)12(9-13)4-6-17-7-5-12/h10H,4-9,13H2,1-3H3,(H,14,16)
• InChI Key： CBKZIOMAIWWQKX-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(CC1)N(C(NCC(C)C)=O)C

Computed Properties

• Exact Mass: 243.19467705g/mol
• Monoisotopic Mass: 243.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.6Ų

Additional information on 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea

Comprehensive Overview of 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea (CAS No. 2137601-61-5)

1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea (CAS No. 2137601-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique urea backbone and oxan-4-yl moiety, is increasingly studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to novel therapeutic pathways.

The molecular structure of 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea features a tetrahydropyran (oxane) ring substituted with an aminomethyl group, along with a methyl and isobutyl side chain. This configuration enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in accelerating the identification of new drug candidates.

One of the key areas of interest for 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea is its potential role in central nervous system (CNS) therapeutics. Given the rising global focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring how modifications to its structure could influence blood-brain barrier (BBB) penetration. This aligns with current search trends, where terms like "CNS drug design" and "BBB permeability enhancers" are frequently queried in scientific databases.

From a synthetic chemistry perspective, the preparation of 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea involves multi-step organic reactions, including reductive amination and urea coupling. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are actively seeking eco-friendly alternatives for producing such compounds, which is reflected in the increasing popularity of search terms like "sustainable medicinal chemistry" and "green synthesis of urea derivatives."

In addition to its pharmaceutical potential, 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea has also been investigated for its physicochemical properties. Studies indicate that its logP value and hydrogen bonding capacity make it suitable for formulation in various drug delivery systems. This is particularly relevant given the surge in interest around oral bioavailability enhancement and drug formulation technologies, which are hot topics in both academic and industrial research.

The market for specialized urea derivatives like 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea is expected to grow, driven by advancements in precision medicine and personalized therapeutics. As the demand for targeted drug molecules increases, compounds with well-defined structural features and predictable pharmacokinetics are likely to play a pivotal role. This aligns with current industry trends, where "structure-activity relationship (SAR) studies" and "fragment-based drug design" are among the most searched terms in pharmaceutical research.

In conclusion, 1-[4-(Aminomethyl)oxan-4-yl]-1-methyl-3-(2-methylpropyl)urea (CAS No. 2137601-61-5) represents a fascinating area of research at the intersection of medicinal chemistry and drug development. Its unique structural attributes, combined with its potential therapeutic applications, make it a compound of significant interest to both academia and industry. As research continues to evolve, this molecule may well emerge as a key player in addressing some of the most pressing challenges in modern healthcare.